Cas no 302577-75-9 (ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate)

• Product Name: ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
• CAS No: 302577-75-9
• MF: C₁₂H₂₃BO₄
• MW: 242.119624376297
• CID: 5560897
• PubChem ID: 71766552
• Update Time: 2025-05-26

ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)butyric acid ethyl ester
• EN300-26075261
• SCHEMBL15299903
• 302577-75-9

• Inchi： 1S/C12H23BO4/c1-7-15-10(14)8-9(2)13-16-11(3,4)12(5,6)17-13/h9H,7-8H2,1-6H3
• InChI Key： HQTZZWRHPXHELJ-UHFFFAOYSA-N
• SMILES： O1B(C(C)CC(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 242.1689394g/mol
• Monoisotopic Mass: 242.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate

Comprehensive Overview of Ethyl 3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate (CAS No. 302577-75-9)

Ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate (CAS No. 302577-75-9) is a versatile boron-containing ester widely used in organic synthesis, pharmaceuticals, and material science. Its unique tetramethyl-1,3,2-dioxaborolane moiety makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This compound's ethyl butanoate backbone further enhances its solubility and reactivity, making it a preferred choice for fine chemical manufacturing.

In recent years, the demand for boron-based compounds has surged due to their applications in drug discovery and agrochemical development. Searches for "boronic ester applications" and "CAS 302577-75-9 supplier" have spiked, reflecting industry interest. The compound's stability under mild conditions aligns with the growing trend of green chemistry, a hot topic in 2024. Researchers also explore its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy.

The synthesis of ethyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanoate typically involves esterification and boronation steps, with yields optimized through microwave-assisted reactions—a frequently searched methodology. Analytical techniques like NMR spectroscopy and HPLC purity testing (common search terms) confirm its structural integrity. Its molecular weight (228.12 g/mol) and boiling point data are critical parameters for industrial scale-up.

Beyond synthetic chemistry, this compound's biocompatibility has sparked interest in bioconjugation applications. Forum discussions often highlight its potential in fluorescent probes and PET tracer development. The tetramethyl protection group provides hydrolytic stability, addressing a common challenge in boronic acid handling—a pain point frequently queried in research communities.

Quality control of CAS 302577-75-9 requires strict monitoring of residual solvents and heavy metal content, key compliance factors for GMP-certified production. Suppliers emphasizing batch-to-batch consistency (a top purchaser concern) gain traction in marketplaces. Recent patents disclose its utility in OLED materials, linking to the booming display technology sector.

Environmental considerations drive innovation in waste stream management during its synthesis. Laboratories increasingly search for "sustainable boron recovery methods"—a niche but growing focus area. The compound's logP value (predicted 1.82) makes it relevant to ADMET studies, frequently discussed in medicinal chemistry forums.

In formulation science, the ethyl ester group enables compatibility with lipid-based delivery systems, a trending topic in pharmaceutical excipient research. Its crystalline form (when purified) facilitates X-ray diffraction analysis, important for polymorph screening—another hot search keyword cluster.

Emerging applications in click chemistry and bioorthogonal reactions further expand its utility. The compound's stability in DMSO (a common solvent query) makes it suitable for high-throughput screening libraries. Recent publications highlight its role in covalent inhibitor design, particularly for kinase targets.

Storage recommendations for 302577-75-9 emphasize argon atmosphere and desiccant use—practical information highly sought in laboratory FAQs. Its shipping classification as non-hazardous (under standard conditions) simplifies logistics, a key purchasing factor for international buyers.

Future research directions may explore its catalytic applications or modifications for aqueous-phase reactions. The compound exemplifies how specialty boron chemicals bridge academic research and industrial innovation—a narrative increasingly captured in science communication content.